Cas no 876-90-4 (6-fluoro-1,4-dihydrocinnolin-4-one)

• Product Name: 6-fluoro-1,4-dihydrocinnolin-4-one
• CAS No: 876-90-4
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• MDL: MFCD16630774
• CID: 729507
• PubChem ID: 248668
• Update Time: 2025-04-19

6-fluoro-1,4-dihydrocinnolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Cinnolinol, 6-fluoro-
• 6-fluoro-1H-cinnolin-4-one
• 6-fluoro-1,4-dihydrocinnolin-4-one

• MDL： MFCD16630774
• Inchi： 1S/C8H5FN2O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,(H,11,12)
• InChI Key： SPWDLJIYXFPDGC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C(C=NN2)=O)C=1

Computed Properties

• Exact Mass: 164.039
• Monoisotopic Mass: 164.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 318.3°C at 760 mmHg
• Flash Point: 146.3°C
• Refractive Index: 1.642

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines